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Compound of Interest

Compound Name:
1-Bromo-3-chloro-2,4-

difluorobenzene

Cat. No.: B1362216 Get Quote

An In-depth Technical Guide on the Commercial Availability of 1-Bromo-3-chloro-2,4-
difluorobenzene

Introduction
1-Bromo-3-chloro-2,4-difluorobenzene is a halogenated aromatic compound with

applications as a key intermediate in organic synthesis, particularly in the development of

pharmaceuticals and agrochemicals.[1][2] Its specific substitution pattern makes it a valuable

building block for introducing fluorine, chlorine, and bromine atoms into more complex

molecules. This guide provides a comprehensive overview of its commercial availability,

chemical properties, and safety information for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
1-Bromo-3-chloro-2,4-difluorobenzene is typically available as a liquid.[3] Its key properties

are summarized in the table below.
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Property Value Source(s)

CAS Number 201849-13-0 [4][5][6]

Molecular Formula C₆H₂BrClF₂ [3][5][7]

Molecular Weight 227.43 g/mol [5][7]

Appearance Liquid [3]

Purity Typically ≥97% or ≥98% [3][6][8]

Storage

Store in a dry, dark, and well-

ventilated place at room

temperature.[1][6][8]

Commercial Availability and Suppliers
1-Bromo-3-chloro-2,4-difluorobenzene is available from various chemical suppliers, ranging

from laboratory-scale quantities to bulk orders. The availability and pricing can vary between

suppliers.
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Supplier
Available
Quantities

Purity Notes

CymitQuimica
1g, 5g, 10g, 25g, 50g,

100g, 500g, 5kg
97%

Pricing available for

smaller quantities.[3]

ACUBIOCHEM
Custom packaging

available

Custom purity

available

Offers custom

synthesis and

packaging services.[9]

Jilin Haofei Import and

Export

Minimum order: 5

Kilogram
99%

Production capacity of

1-5 Metric Ton/Day.[8]

ChemicalBook
Varies by listed

supplier
99.0% Min

Marketplace with

multiple listed

suppliers.[4]

Energy Chemical
1g, 5g, 25g, 100g,

250mg, 500mg, 1kg
98%

Listed on LookChem.

[10]

CP Lab Chemicals 100 grams min 98%

For professional

manufacturing or

research use only.[6]

Procurement Workflow
The process of acquiring 1-Bromo-3-chloro-2,4-difluorobenzene for research or development

purposes typically follows the workflow illustrated below.
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Identify Need for
1-Bromo-3-chloro-2,4-difluorobenzene

Search Chemical Supplier Databases
(e.g., ChemicalBook, PubChem)

Compare Suppliers Based on
Purity, Quantity, and Price

Request Quotation and
Certificate of Analysis (CoA)

Place Purchase Order

Receive and Log Chemical

Verify Identity and Purity

Store According to
Safety Data Sheet (SDS)

Click to download full resolution via product page

A typical procurement workflow for acquiring a chemical intermediate.

Synthesis Overview and Methodologies
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While this document focuses on commercial availability, an understanding of the synthesis of

halogenated benzenes can be valuable. The synthesis of compounds like 1-Bromo-3-chloro-
2,4-difluorobenzene often involves multi-step processes. A common method for introducing

halogen atoms to an aromatic ring is through the diazotization of an aniline precursor, followed

by a Sandmeyer or Balz-Schiemann reaction.

A generalized experimental protocol for a diazotization reaction to produce an aryl halide from

an arylamine is as follows. Note: This is a generalized procedure and has not been optimized

for the synthesis of 1-Bromo-3-chloro-2,4-difluorobenzene.

Diazotization: The starting arylamine is dissolved in an aqueous acid solution (e.g.,

hydrochloric acid or sulfuric acid) and cooled to a low temperature (typically 0-5 °C).[11]

Nitrite Addition: A solution of sodium nitrite in water is added dropwise to the cooled amine

solution. The reaction is monitored to ensure an excess of nitrous acid.[11]

Halogen Exchange:

For chloro or bromo derivatives (Sandmeyer reaction), the diazonium salt solution is

added to a solution of the corresponding cuprous halide (CuCl or CuBr).[12]

For fluoro derivatives (Balz-Schiemann reaction), a hexafluorophosphate or

tetrafluoroborate salt is added to precipitate the diazonium salt. The dried salt is then

thermally decomposed to yield the aryl fluoride.[11][12]

Workup and Purification: The reaction mixture is typically neutralized and the product is

extracted with an organic solvent. The crude product is then purified by distillation or

chromatography.[11]
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Diazotization

Halogen Introduction

Substituted Aniline

Diazonium Salt Intermediate

NaNO2, Acid (e.g., HCl)
0-5 °C

Target Aryl Halide
(e.g., 1-Bromo-3-chloro-2,4-difluorobenzene)

Sandmeyer Reaction (CuX)
or Balz-Schiemann (Heat)

Click to download full resolution via product page

Generalized synthesis pathway for aryl halides via a diazonium salt.

Safety and Handling
1-Bromo-3-chloro-2,4-difluorobenzene is a combustible liquid and is harmful if swallowed, in

contact with skin, or if inhaled.[5] It causes skin and serious eye irritation.[5] Appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should

be worn when handling this chemical.[13][14] Work should be conducted in a well-ventilated

area or a fume hood.[13]
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Hazard Class GHS Pictogram Hazard Statement

Flammable Liquid GHS02 H227: Combustible liquid[5]

Acute Toxicity (Oral) GHS07 H302: Harmful if swallowed[5]

Acute Toxicity (Dermal) GHS07
H312: Harmful in contact with

skin[5]

Skin Irritation GHS07 H315: Causes skin irritation[5]

Eye Irritation GHS07
H319: Causes serious eye

irritation[5]

Acute Toxicity (Inhalation) GHS07 H332: Harmful if inhaled[5]

First Aid Measures:

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes. Get

medical attention.[13]

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing. Get medical attention.[13]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[13]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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